Cas no 1133123-00-8 (4-Bromo-2,3-difluorobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2,3-difluorobenzenesulfonyl chloride
• CAS No: 1133123-00-8
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD20233347
• CID: 3168297
• PubChem ID: 22747420
• Update Time: 2025-05-20

4-Bromo-2,3-difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-bromo-2,3-difluoro-
• 4-Bromo-2,3-difluorobenzene-1-sulfonylchloride
• DTXSID901242783
• 4-Bromo-2,3-difluorobenzene-1-sulfonyl chloride
• 1133123-00-8
• FS-5184
• AKOS027290175
• 4-Bromo-2,3-difluorobenzenesulfonyl chloride
• SCHEMBL6736791

• MDL： MFCD20233347
• Inchi： 1S/C6H2BrClF2O2S/c7-3-1-2-4(13(8,11)12)6(10)5(3)9/h1-2H
• InChI Key： PQOMNOYQJCUQDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 289.86155Da
• Monoisotopic Mass: 289.86155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Bromo-2,3-difluorobenzenesulfonyl chloride

4-Bromo-2,3-difluorobenzenesulfonyl Chloride (CAS No. 1133123-00-8)

4-Bromo-2,3-difluorobenzenesulfonyl chloride, also known by its CAS registry number 1133123-00-8, is a highly reactive and versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position and two fluorine atoms at the ortho positions of a benzenesulfonyl group, making it a valuable intermediate in various chemical reactions.

The synthesis of 4-bromo-2,3-difluorobenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining high-quality standards. This compound is particularly valued for its reactivity in nucleophilic aromatic substitution reactions, which are critical in the development of advanced materials and pharmaceutical agents.

One of the most notable applications of 4-bromo-2,3-difluorobenzenesulfonyl chloride is in the field of materials science, where it serves as a key intermediate in the synthesis of high-performance polymers and composites. Its ability to undergo controlled sulfonation reactions has led to the creation of materials with enhanced thermal stability and mechanical strength. Additionally, this compound has found utility in drug discovery efforts, where it is used to modify bioactive molecules, improving their pharmacokinetic properties.

In terms of chemical properties, 4-bromo-2,3-difluorobenzenesulfonyl chloride exhibits a high degree of thermal stability under standard conditions, though it is prone to decomposition at elevated temperatures. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific reaction requirements. Recent studies have also highlighted its potential as a precursor for the synthesis of novel sulfonamide derivatives, which are being explored for their potential applications in catalysis and green chemistry.

The environmental impact of 4-bromo-2,3-difluorobenzenesulfonyl chloride has been a topic of interest among researchers due to its role in industrial chemical processes. Efforts are underway to develop more sustainable methods for its production and use, minimizing waste generation and reducing energy consumption. These initiatives align with global trends toward greener chemical practices and highlight the importance of responsible innovation in the chemical industry.

In conclusion, 4-bromo-2,3-difluorobenzenesulfonyl chloride (CAS No. 1133123-00-8) stands as a pivotal compound in modern chemistry, offering a wide range of applications across diverse fields. Its unique structure and reactivity continue to drive advancements in synthetic methodologies and material development, underscoring its significance as a cornerstone of contemporary chemical research.